Cas no 16937-29-4 (Benzenesulfonamide,N-(3-chloro-4-methylphenyl)-3-nitro-)

• Product Name: Benzenesulfonamide,N-(3-chloro-4-methylphenyl)-3-nitro-
• CAS No: 16937-29-4
• MF: C₁₃H₁₁ClN₂O₄S
• MW: 326.755440950394
• CID: 141417
• PubChem ID: 295393
• Update Time: 2025-04-19

Benzenesulfonamide,N-(3-chloro-4-methylphenyl)-3-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,N-(3-chloro-4-methylphenyl)-3-nitro-
• N-(3-chloro-4-methylphenyl)-3-nitrobenzenesulfonamide
• 3-Nitro-benzolsulfon-N-(3-chlor-4-tolyl)-amid
• AC1L6O27
• Ambcb6101511
• CBMicro_045576
• NSC164554
• AKOS001125975
• Cambridge id 6101511
• Z45634877
• N-(3-Chloro-4-methylphenyl)-3-nitrobenzene-1-sulfonamide
• 16937-29-4
• DTXSID50304202
• BIM-0045574.P001
• SCHEMBL12127309
• NSC-164554

• Inchi： 1S/C13H11ClN2O4S/c1-9-5-6-10(7-13(9)14)15-21(19,20)12-4-2-3-11(8-12)16(17)18/h2-8,15H,1H3
• InChI Key： WPKKNDUGHUZJJC-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=CC(=C1)NS(C1C=CC=C(C=1)[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 326.01293
• Monoisotopic Mass: 326.013
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 100Ų

Experimental Properties

• Density: 1.494
• Boiling Point: 483.9°C at 760 mmHg
• Flash Point: 246.5°C
• Refractive Index: 1.646
• PSA: 89.31
• LogP: 5.03440